1-benzyl-5-methyl-4,5-dihydro-1H-pyrazol-3-amine

• IUPAC Name: 2-benzyl-3-methyl-3,4-dihydropyrazol-5-amine
• InChI: InChI=1S/C11H15N3/c1-9-7-11(12)13-14(9)8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H2,12,13)
• InChI Key: ZBWPNHVAEQZZBA-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=NN1CC2=CC=CC=C2)N
• Molecular Formula: C11H15N3
• Molecular Weight: 189.26 g/mol

Description

Synthesis Analysis

• Cyclocondensation Method : Starting from α, β-unsaturated aldehydes or ketones and substituted phenylhydrazine, 1,3,5-trisubstituted-1H-pyrazoles can be efficiently synthesized using vitamin B₁ as a catalyst .

Physical And Chemical Properties Analysis

• Biological Properties : Derivatives of 1,3-diazole (imidazole) exhibit diverse activities, including antibacterial, antitumor, anti-inflammatory, and antiviral effects .

Scientific Research Applications

Research Applications and Methodology:

• Exposure and Risk Assessment:

  • Studies on heterocyclic amines like PhIP and MeIQx focus on their presence in cooked foods and their potential carcinogenic risk to humans. Research involves quantifying these compounds in various food samples and assessing human exposure through dietary intake (Wakabayashi et al., 1993), (Ushiyama et al., 1991).

• Carcinogenicity and Mutagenicity Studies:

  • Investigations into the carcinogenic potential of HAs involve both epidemiological and animal model studies. These studies aim to understand the relationship between HA intake and increased cancer risk, employing methods like DNA adduct formation analysis to elucidate mechanisms of action (Cross et al., 2005).

• Metabolism and Pharmacokinetics:

  • Research on the metabolism and pharmacokinetics of HAs examines how these compounds are processed in the body, including their metabolic pathways, the role of specific enzymes in their activation or detoxification, and their elimination profiles. This research is crucial for understanding individual susceptibility to the carcinogenic effects of HAs and for developing potential intervention strategies (Suzuki et al., 2008).

• Biomonitoring:

  • Methods for detecting HAs and their metabolites in biological samples, such as urine or hair, are developed for biomonitoring purposes. These methods allow for the assessment of exposure to carcinogenic HAs in population studies and can help link dietary habits to exposure levels (Bessette et al., 2009).